Cas no 62373-65-3 (Acetamide, 2,2-dimethoxy-N-(1-phenylethyl)-)
62373-65-3 structure
Product Name:Acetamide, 2,2-dimethoxy-N-(1-phenylethyl)-
CAS No:62373-65-3
MF:C12H17NO3
MW:223.268283605576
CID:447425
PubChem ID:21419367
Update Time:2025-04-19
Acetamide, 2,2-dimethoxy-N-(1-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2,2-dimethoxy-N-(1-phenylethyl)-
- 2,2-dimethoxy-N-(1-phenylethyl)acetamide
- DTXSID00613518
- CISYCQXGKZRZKU-UHFFFAOYSA-N
- 2,2-dimethoxy-N-(1-phenylethyl)-acetamide
- SCHEMBL2748819
- 62373-65-3
-
- Inchi: 1S/C12H17NO3/c1-9(10-7-5-4-6-8-10)13-11(14)12(15-2)16-3/h4-9,12H,1-3H3,(H,13,14)
- InChI Key: CISYCQXGKZRZKU-UHFFFAOYSA-N
- SMILES: O(C)C(C(NC(C)C1C=CC=CC=1)=O)OC
Computed Properties
- Exact Mass: 223.12091
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
Acetamide, 2,2-dimethoxy-N-(1-phenylethyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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